Cas no 1187926-96-0 (tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate)

• Product Name: tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate
• CAS No: 1187926-96-0
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• MDL: MFCD12913642
• CID: 821415
• Update Time: 2026-04-29

tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate
• tert-butyl N-(2-bromo-4,5-dimethylphenyl)carbamate
• AK-49294
• ANW-66426
• CTK8C1390
• WT704
• (2-Bromo-4,5-dimethyl-phenyl)-carbamic acid tert-butyl ester

• MDL： MFCD12913642
• Inchi： InChI=1S/C13H18BrNO2/c1-8-6-10(14)11(7-9(8)2)15-12(16)17-13(3,4)5/h6-7H,1-5H3,(H,15,16)
• InChI Key： FTBABQLHJLHLRN-UHFFFAOYSA-N
• SMILES： CC1=CC(Br)=C(NC(OC(C)(C)C)=O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate

Professional Introduction to Tert-Butyl (2-bromo-4,5-dimethylphenyl)carbamate (CAS No. 1187926-96-0)

Tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate, with the chemical identifier CAS No. 1187926-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate consists of a carbamate functional group attached to a brominated dimethylphenyl ring. This configuration imparts distinct reactivity and electronic characteristics, which are leveraged in various synthetic pathways. The presence of both bromine and methyl substituents enhances its utility as a building block in organic transformations, particularly in cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for high-purity intermediates in drug discovery has surged, driven by the need for more efficient and selective synthetic methodologies. Tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate has emerged as a critical component in the synthesis of complex molecules due to its stability and compatibility with a wide range of reaction conditions. Its application in the preparation of heterocyclic compounds and biologically active scaffolds has been extensively explored.

One of the most compelling aspects of this compound is its role in the development of targeted therapeutics. Researchers have utilized tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate as a precursor in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes involved in cancer metabolism and inflammation. The bromine moiety, in particular, serves as a versatile handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of intricate pharmacophores.

The pharmaceutical industry has shown particular interest in derivatives of tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate due to their potential therapeutic efficacy. Preliminary studies have highlighted its role in generating compounds with anti-inflammatory and antiviral properties. The carbamate group is known to enhance binding affinity to biological targets, making it an attractive feature for drug design. Additionally, the dimethylphenyl ring contributes to lipophilicity and metabolic stability, which are crucial factors in drug development.

Synthetic chemists have also explored novel synthetic routes to optimize the preparation of tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate. Advances in catalytic methods have allowed for more efficient and sustainable production processes. For example, transition-metal-catalyzed reactions have enabled the introduction of bromine atoms with higher selectivity and yield. These innovations not only improve the scalability of production but also align with green chemistry principles by reducing waste and energy consumption.

The versatility of tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate extends beyond pharmaceutical applications. It has been employed in materials science for the development of advanced polymers and coatings. The unique electronic properties conferred by its structure make it suitable for use in organic electronic devices, such as light-emitting diodes (LEDs) and photovoltaic cells. This dual functionality underscores its broad utility across multiple scientific disciplines.

Ongoing research continues to uncover new applications for this compound. Collaborative efforts between academia and industry are driving innovation by integrating computational modeling with experimental synthesis. These interdisciplinary approaches are accelerating the discovery of novel derivatives with enhanced properties. The future prospects for tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate are vast, with potential breakthroughs expected in areas ranging from medicine to advanced materials.

In conclusion, tert-butyl (2-bromo-4,5-dimethylphenyl)carbamate represents a cornerstone compound in modern chemical synthesis. Its unique structural features and reactivity make it indispensable for researchers working on complex molecular architectures. As advancements continue to emerge, this compound is poised to play an even more significant role in shaping the future of pharmaceuticals and materials science.